![molecular formula C4H3N3O3 B1342994 4-Hydroxy-5-nitropyrimidine CAS No. 219543-69-8](/img/structure/B1342994.png)
4-Hydroxy-5-nitropyrimidine
Overview
Description
4-Hydroxy-5-nitropyrimidine is a chemical compound with the molecular formula C4H3N3O3 and a molecular weight of 141.09 . It is a solid substance at room temperature .
Molecular Structure Analysis
The molecular structure of 4-Hydroxy-5-nitropyrimidine consists of a pyrimidine ring, which is a six-membered ring with two nitrogen atoms at positions 1 and 3 .Physical And Chemical Properties Analysis
4-Hydroxy-5-nitropyrimidine is a solid substance at room temperature . It has a molecular weight of 141.09 and its IUPAC name is 5-nitro-4(3H)-pyrimidinone .Scientific Research Applications
Precursor to Important Compounds
4-Hydroxy-5-nitropyrimidine serves as a precursor to many important compounds . These include:
- Anticancer Agents : It is known to be active as anticancer agents .
- Antihypertensive Medicines : 4,6-dichloro-2-methyl-5-nitropyridine, which is useful in the development of new antihypertensive medicines .
Explosive Material
It is used in the synthesis of 1,1-diamino-2,2-dinitroethylene, an explosive material .
High Energy Density Material
Hydroxyl ammonium salt of 3-dinitromethyl-1,2,4-triazolone, a high energy density material, is another compound that can be synthesized from 4-Hydroxy-5-nitropyrimidine .
Patented Studies
4-Hydroxy-5-nitropyrimidine has also been used in patented studies .
Azo Dyes
Azo compounds are important in the dyes and pigments. Azo dyes containing heterocyclic diazo components, such as benzothiazole, are particularly important in non-textile applications .
Textile Industry
The UV–Vis absorption spectra of dyes, which are guiding in the determination of their applications in the textile field, were analyzed for solvent, temperature, and acid–base effects .
Safety and Hazards
4-Hydroxy-5-nitropyrimidine is considered hazardous. It is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . In case of accidental release, it is recommended to use personal protective equipment, ensure adequate ventilation, and remove all sources of ignition .
Mechanism of Action
Target of Action
It’s known that pyrimidine derivatives play a significant role in biological processes, serving as key components in nucleic acids and other biomolecules .
Mode of Action
Nitropyrimidines are generally known to interact with their targets through a variety of mechanisms, often involving the donation or acceptance of electrons in biochemical reactions .
Biochemical Pathways
It’s worth noting that nitropyrimidines can be involved in nitration reactions, which are key steps in the synthesis of various compounds .
Result of Action
It’s known that nitropyrimidines can serve as precursors to many important compounds, including those active as anticancer agents and those useful in the development of new antihypertensive medicines .
Action Environment
It’s known that the compound should be handled in a well-ventilated place, and contact with skin and eyes should be avoided .
properties
IUPAC Name |
5-nitro-1H-pyrimidin-6-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3N3O3/c8-4-3(7(9)10)1-5-2-6-4/h1-2H,(H,5,6,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLVGNTFQVMZZPW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=O)NC=N1)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H3N3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60944552 | |
Record name | 5-Nitropyrimidin-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60944552 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
219543-69-8 | |
Record name | 5-Nitropyrimidin-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60944552 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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